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Compound of Interest

Compound Name: 4-Methyl-1,3-dioxane

Cat. No.: B1663929

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. The proper disposal of chemical waste, such as 4-
Methyl-1,3-dioxane, is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe handling and
disposal of this flammable liquid, ensuring the well-being of laboratory personnel and
compliance with regulatory standards.

4-Methyl-1,3-dioxane is a highly flammable liquid and vapor that can cause skin and serious
eye irritation.[1] Due to its hazardous nature, it must be disposed of as hazardous waste
through a licensed disposal company or a designated institutional environmental health and
safety (EHS) office.[2][3][4] It is crucial to never dispose of this chemical down the drain or in
regular trash.[2][4]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety
goggles, chemical-resistant gloves (such as nitrile or polyvinyl alcohol), and a lab coat.[1][5] All
handling of 4-Methyl-1,3-dioxane should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[3][5][6] Keep the chemical away from heat, sparks, open
flames, and hot surfaces, and use only non-sparking tools to prevent ignition.[1][3]

Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative data for 4-Methyl-1,3-

dioxane.
Property Value
Flash Point 22 °C/71.6 °F[3]
Boiling Point 114 °C / 237.2 °F[3][7]
Molecular Weight 102.13 g/mol [8][7]
UN Number 1993[3]

Detailed Disposal Protocol

Follow these step-by-step instructions for the safe disposal of 4-Methyl-1,3-dioxane:
e Waste Collection:

o Designate a specific, compatible, and properly labeled waste container for 4-Methyl-1,3-
dioxane waste. The container should be made of a material that will not react with the
chemical, such as glass or a suitable plastic.[9]

o Ensure the container is clearly labeled as "Hazardous Waste," "4-Methyl-1,3-dioxane,"
and includes the appropriate hazard pictograms (e.g., flammable liquid).[4]

o Keep the waste container tightly closed when not in use to prevent the release of
flammable vapors.[1][3][4]

o Segregation of Waste:

o Do not mix 4-Methyl-1,3-dioxane with other incompatible waste streams. It is
incompatible with strong oxidizing agents.[3]

o Collect agueous waste, halogenated solvents, and non-halogenated solvents in separate
containers.[10]

o Storage of Waste Container:
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o Store the waste container in a designated satellite accumulation area (SAA) that is at or
near the point of generation.[10]

o The storage area should be a well-ventilated, cool, and dry location, away from sources of
ignition and direct sunlight.[2][3][11]

o Ensure secondary containment is in place to capture any potential leaks or spills.[4]

e Arranging for Disposal:

o Once the waste container is full or has reached the accumulation time limit set by your
institution (often six months), arrange for its collection by your institution's EHS department
or a licensed hazardous waste disposal contractor.[2][10]

o Follow your institution's specific procedures for requesting a waste pickup.
e Spill Management:

o In the event of a small spill (<1 L), and if you are trained to do so, use an inert absorbent
material such as sand, silica gel, or a universal binder to contain the spill.[3][5]

o Use non-sparking tools to collect the absorbed material and place it in a sealed container
for disposal as hazardous waste.[3][6]

o For large spills (>1 L), evacuate the area immediately and contact your institution's
emergency response team and EHS.[5]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-Methyl-1,3-
dioxane.
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Disposal workflow for 4-Methyl-1,3-dioxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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